Cas no 2034397-93-6 (3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile)

• Product Name: 3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile
• CAS No: 2034397-93-6
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.3882
• CID: 5349955
• Update Time: 2025-05-23

3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzylsulfonylpyrrolidin-3-yl)oxypyrazine-2-carbonitrile
• 3-((1-(benzylsulfonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile

• Inchi： 1S/C16H16N4O3S/c17-10-15-16(19-8-7-18-15)23-14-6-9-20(11-14)24(21,22)12-13-4-2-1-3-5-13/h1-5,7-8,14H,6,9,11-12H2
• InChI Key： AVYAGQCLZPECGG-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 562
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile

3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile (CAS No. 2034397-93-6)

The compound 3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile (CAS No. 2034397-93-6) is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrazine ring, a pyrrolidine moiety, and a phenylmethanesulfonyl group. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The pyrazine ring in this compound serves as a key structural element, contributing to its ability to interact with biological targets. The sulfonyl group, derived from phenylmethanesulfonyl, adds hydrophilicity and enhances the compound's solubility, which is crucial for pharmacokinetic properties.

The pyrrolidine ring in this molecule introduces flexibility and can potentially form hydrogen bonds with target proteins, enhancing its bioactivity. This feature has been exploited in recent research to design more effective drug candidates. For instance, studies published in 2023 have demonstrated that similar compounds can modulate protein-protein interactions, a critical area in therapeutic development.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic methods has enabled researchers to achieve higher yields and better purity levels. This has been particularly important for scaling up production for preclinical studies.

From an applications perspective, 3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for treating chronic diseases such as cancer and neurodegenerative disorders. Its ability to inhibit specific kinases makes it a valuable tool in drug discovery pipelines.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential in creating novel materials with tailored properties.

From an environmental standpoint, researchers have been exploring the biodegradability of this compound to ensure its safe disposal and minimize ecological impact. Preliminary studies suggest that under certain conditions, the compound can undergo microbial degradation, though further research is needed to confirm these findings.

In conclusion, 3-[(1-phenylmethanesulfonylpyrrolidin-3-yl)oxy]pyrazine-2-carbonitrile (CAS No. 2034397-93-6) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it an invaluable asset for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing science and technology.